N-(3-chloro-4-methylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H18ClN3O3S2/c1-12-3-7-16(8-4-12)28(25,26)23-19-22-15(11-27-19)10-18(24)21-14-6-5-13(2)17(20)9-14/h3-9,11H,10H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: AJCAKHPFRRKFBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)C)Cl
• Molecular Formula: C19H18ClN3O3S2
• Molecular Weight: 436.0 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C19H18ClN3O3S2 and its molecular weight is 435.94. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition : A related compound, N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, has been identified as a potent inhibitor of PI3Kα and mTOR, both in vitro and in vivo. This finding suggests potential applications in targeting cancer and other diseases where PI3K/mTOR pathways are critical (Stec et al., 2011).

• Anticonvulsant Activity : Compounds containing sulfonamide thiazole moieties, similar to the one , have shown promising results in anticonvulsant activity. This indicates potential applications in the treatment of epilepsy or seizure disorders (Farag et al., 2012).

• Anticancer Agents : N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, with structural similarities to the compound , have been synthesized and evaluated for their anticancer activity. Certain derivatives demonstrated selective cytotoxicity against human lung adenocarcinoma cells, suggesting potential for development as anticancer agents (Evren et al., 2019).

• Antioxidant Activity : Amidomethane sulfonyl-linked heterocycles, which include structures similar to the compound , have been tested for antioxidant activity. Some of these compounds exhibited significant antioxidant properties, suggesting potential applications in diseases caused by oxidative stress (Talapuru et al., 2014).

• Antimicrobial and Antifungal Activities : Various derivatives of the compound, such as those containing thiazole and acetamide moieties, have been synthesized and evaluated for their antimicrobial and antifungal properties. These studies indicate potential use in combating bacterial and fungal infections (Ugwu & Okoro, 2014).